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Compound of Interest

Compound Name: 3-Bromofuran

Cat. No.: B129083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

3-Bromofuran serves as a versatile and highly valuable building block in the synthesis of a

variety of agrochemicals. Its reactive furan ring, substituted with a bromine atom, allows for a

range of chemical transformations, including cross-coupling reactions and ring

functionalization, to produce molecules with fungicidal, herbicidal, and insecticidal properties.

This document provides detailed application notes and experimental protocols for the synthesis

of two classes of compounds with potential agrochemical applications starting from 3-
bromofuran and its derivatives: Furanone-based compounds and Phenylfuranyl-

nicotinonitriles.

Synthesis of Furanone Derivatives for Potential
Fungicidal and Herbicidal Applications
Furanone scaffolds are present in numerous natural products and have been shown to exhibit

a wide range of biological activities, including antifungal and herbicidal properties. 3-
Bromofuran can be efficiently converted to 3-bromo-5-hydroxy-2(5H)-furanone, a key

intermediate for further elaboration.

Application Note:
The photooxidation of 3-bromofuran provides a direct route to 3-bromo-5-hydroxy-2(5H)-

furanone. This intermediate can be further modified to generate a library of furanone
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derivatives for screening as potential fungicides and herbicides. The presence of the bromine

atom and the hydroxyl group offers two points for chemical diversification.

Experimental Protocol: Synthesis of 3-Bromo-5-
hydroxy-2(5H)-furanone
This protocol details the photooxidation of 3-bromofuran.

Reaction Scheme:

3-Bromofuran 3-Bromo-5-hydroxy-2(5H)-furanone

Singlet Oxygen (¹O₂), DBU
CH₂Cl₂, -78 °C

Step 1: Bromination

Step 2: Suzuki Coupling

6-(Furan-2-yl)nicotinonitrile 6-(5-Bromofuran-2-yl)nicotinonitrileNBS 6-(5-Bromofuran-2-yl)nicotinonitrile

6-(5-Phenylfuran-2-yl)nicotinonitrile

Phenylboronic Acid

6-(5-Bromofuran-2-yl)nicotinonitrile

6-(5-Phenylfuran-2-yl)nicotinonitrile

Phenylboronic Acid

Pd(PPh₃)₄, Na₂CO₃

Toluene/Methanol, 80 °C
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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